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Compound of Interest

Compound Name: ABBV-712

Cat. No.: B15611606 Get Quote

For researchers and scientists engaged in the development of novel therapeutics, the lifecycle

of a compound extends beyond its synthesis and application to its safe and responsible

disposal. This guide provides essential information and a step-by-step procedural framework

for the proper disposal of ABBV-712, a selective TYK2 inhibitor, ensuring the safety of

laboratory personnel and the protection of the environment.

Based on available safety data, ABBV-712 is classified as a non-hazardous substance.

However, adherence to established laboratory safety protocols and local regulations is

paramount. This document serves as a comprehensive resource, offering clarity on handling,

personal protection, and the ultimate disposal of this research compound.

Key Safety and Handling Information
A thorough understanding of a compound's properties is the foundation of safe handling and

disposal. The following table summarizes key information for ABBV-712.
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Property Information

Hazard Classification Not a hazardous substance or mixture.

Primary Routes of Exposure Inhalation, eye contact, skin contact.

First Aid: Eye Contact Immediately flush with large amounts of water.

First Aid: Skin Contact Wash thoroughly with water.

First Aid: Inhalation Move to fresh air.

Personal Protective Equipment (PPE)
Safety goggles with side-shields, protective

gloves, impervious clothing, suitable respirator.

Storage

Keep container tightly sealed in a cool, well-

ventilated area, away from direct sunlight and

ignition sources.

Procedural Steps for Proper Disposal
The disposal of any chemical, regardless of its hazard classification, requires a systematic

approach to minimize risk and ensure compliance. The following procedure outlines the

recommended steps for the disposal of ABBV-712.

Consult Institutional Guidelines:
Before proceeding with any disposal method, the first and most critical step is to consult your

institution's Environmental Health and Safety (EHS) department or equivalent regulatory body.

Local regulations and site-specific protocols may have specific requirements for the disposal of

non-hazardous chemical waste.

Assess the Waste Form:
Determine the physical state of the ABBV-712 waste. Is it a solid (e.g., unused compound) or a

liquid (e.g., dissolved in a solvent)? The disposal method will vary depending on its form.

Segregation of Waste:
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It is imperative to segregate non-hazardous waste from hazardous waste streams to prevent

cross-contamination and ensure proper disposal of all materials.[1] Do not mix ABBV-712
waste with hazardous chemicals.

Disposal of Solid, Non-Hazardous ABBV-712:
For small quantities of solid ABBV-712 that have been confirmed as non-hazardous by your

institution's EHS department, disposal in the regular laboratory trash may be permissible.[2][3]

However, it is best practice to place it in a sealed, clearly labeled container before placing it in

the designated waste receptacle.

Disposal of Liquid, Non-Hazardous ABBV-712 Solutions:
For dilute, aqueous solutions of ABBV-712, disposal down the sanitary sewer may be an

option, but only with explicit approval from your institution's EHS department.[2][3][4] This is

contingent on the absence of other hazardous materials in the solution and compliance with

local wastewater regulations. The solution should be flushed with a copious amount of water.

Documentation:
Maintain a record of the disposal, including the date, quantity, and method of disposal, in

accordance with your laboratory's standard operating procedures and any institutional

requirements.

Disposal Decision Workflow
The following diagram illustrates the logical steps to be taken when determining the appropriate

disposal method for ABBV-712.
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Start: ABBV-712 Waste for Disposal

Consult Institutional EHS Guidelines

Assess Waste Form (Solid or Liquid)

Solid ABBV-712 Waste

Solid

Liquid ABBV-712 Waste

Liquid

Confirm Non-Hazardous Status with EHS Confirm Non-Hazardous Status & Aqueous Solution with EHS

Dispose in Labeled Container in Regular Lab Trash (with EHS approval)

Yes

Follow Hazardous Waste Disposal Protocol

No

Dispose Down Sanitary Sewer with Copious Water (with EHS approval)

YesNo

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of ABBV-712.

By following these procedures and consulting with institutional safety experts, researchers can

ensure the safe and compliant disposal of ABBV-712, upholding the principles of responsible

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15611606?utm_src=pdf-body-img
https://www.benchchem.com/product/b15611606?utm_src=pdf-body
https://www.benchchem.com/product/b15611606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


laboratory practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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